Cas no 1256813-62-3 (1-(6-Chloro-4-methoxypyridin-2-YL)ethanone)

• Product Name: 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone
• CAS No: 1256813-62-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4726905
• Update Time: 2025-06-08

1-(6-Chloro-4-methoxypyridin-2-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-CHLORO-4-METHOXYPYRIDIN-2-YL)ETHANONE
• AB74860
• 1-(6-CHLORO-4-METHOXYPYRIDIN-2-YL)ETHAN-1-ONE
• 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)7-3-6(12-2)4-8(9)10-7/h3-4H,1-2H3
• InChI Key： XOVSEAIQHNKWBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(C)=O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 39.2

Additional information on 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone

Recent Advances in the Study of 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone (CAS: 1256813-62-3) and Its Applications in Chemical Biology and Medicine

1-(6-Chloro-4-methoxypyridin-2-YL)ethanone (CAS: 1256813-62-3) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and antimicrobial agents. Recent studies have explored its structural properties, reactivity, and utility in drug discovery, making it a focal point for researchers aiming to develop novel therapeutic agents.

One of the most notable advancements in the study of 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a priority in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, highlighting its potential as a scaffold for anticancer drug development. The study utilized computational modeling and in vitro assays to validate the compound's efficacy, providing a foundation for further optimization.

In addition to its applications in oncology, 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone has shown promise in antimicrobial research. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel analogs with enhanced antibacterial activity against resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that this pyridine derivative could contribute to the development of next-generation antimicrobial agents.

The chemical reactivity of 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone has also been a subject of investigation. Studies have explored its use in multicomponent reactions, enabling the efficient construction of complex heterocyclic frameworks. For instance, a 2022 publication in Organic Letters described a one-pot synthesis of pyrido[2,3-d]pyrimidines using this compound as a starting material. Such methodologies not only streamline synthetic routes but also expand the diversity of accessible pharmacophores for drug discovery.

Despite these advancements, challenges remain in the practical application of 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone. Issues such as scalability, stability, and selectivity in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 1-(6-Chloro-4-methoxypyridin-2-YL)ethanone (CAS: 1256813-62-3) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial activity, and synthetic methodology underscore its potential to contribute to the development of novel therapeutics. Future studies will likely focus on optimizing its properties and exploring new biological targets, solidifying its role in the advancement of pharmaceutical science.